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hydrogensulfate

Cat. No. 8119992

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Tetrabutylammonium hydrogensulfate (TBAHS). The information is presented to support
research, development, and quality control activities involving this versatile quaternary
ammonium salt.

Core Physical Properties

Tetrabutylammonium hydrogensulfate is a white, crystalline powder.[1][2][3][4] It is a stable
compound but is known to be hygroscopic, meaning it readily absorbs moisture from the air.[1]
[5][6] Due to its ionic nature, it finds use as a phase-transfer catalyst, an ion-pairing reagent in
chromatography, and in the synthesis of other chemical compounds.[3][4][7][8]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of
Tetrabutylammonium hydrogensulfate.
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Physical Property Value Units

Molecular Formula C16H37NO4S

Molecular Weight 339.53 g/mol

Melting Point 168 - 174 °C

Boiling Point ~213.3 °C at 978.3 hPa

Density 1.01 g/cm3

Bulk Density 650 kg/m 3

Water Solubility 31.102 g/L at 28°C

pH 1-21 (50 - 100 g/L aqueous solution)
Vapor Pressure 0 Pa at 25°C

Experimental Protocols

The determination of the physical properties listed above requires precise experimental
methodologies. Below are detailed protocols for the key experiments.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity.

Principle: A small, finely powdered sample is heated at a controlled rate in a capillary tube. The
temperature at which the substance begins to melt and the temperature at which it is
completely liquid are recorded as the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

Mortar and pestle

Spatula
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Procedure:

Sample Preparation: A small amount of the Tetrabutylammonium hydrogensulfate is finely
ground using a mortar and pestle. The open end of a capillary tube is tapped into the
powdered sample.[9][10][11] The tube is then inverted and tapped gently to pack the solid
into the sealed end, to a height of approximately 1-2 mm.[9][10][11]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

Heating: The sample is heated rapidly to a temperature about 15-20°C below the expected
melting point. The heating rate is then reduced to 1-2°C per minute to allow for thermal
equilibrium.

Observation: The sample is observed through the magnifying lens. The temperature at which
the first droplet of liquid appears is recorded as the initial melting point. The temperature at
which the last crystal melts is recorded as the final melting point.[11] For a pure substance,
this range should be narrow (0.5-1.5°C).

Boiling Point Determination (OECD Test Guideline 103)

This method determines the temperature at which the vapor pressure of a liquid equals the

atmospheric pressure.

Principle: A substance is heated, and the temperature at which it boils is measured. Several

methods exist, including the ebulliometer, dynamic, and distillation methods. The Siwoloboff

method is suitable for small sample sizes.[1][5][12]

Apparatus:

Boiling tube
Thermometer with a side-arm
Capillary tube (sealed at one end)

Heating bath (e.g., oil bath)
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Procedure (Siwoloboff Method):
* A small amount of the substance is placed in the boiling tube.

o Acapillary tube, sealed a few millimeters from the bottom, is placed inside the boiling tube
with the open end downwards.

e The apparatus is heated gently in the heating bath.

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
capillary tube.

e The heating is stopped, and the bath is allowed to cool slowly.

e The temperature at which the liquid begins to rise in the capillary tube is recorded as the
boiling point.

Water Solubility Determination (OECD Test Guideline 105 - Flask
Method)

This guideline outlines the procedure for determining the water solubility of a substance. For
substances with solubility above 102 g/L, the flask method is recommended.[2][13][14]

Principle: A saturated solution of the substance in water is prepared, and the concentration of
the substance in the aqueous phase is determined analytically.

Apparatus:

o Erlenmeyer flask with a stirrer

Constant temperature bath

Analytical balance

Centrifuge or filtration apparatus

Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis spectrometer)

Procedure:
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e An excess amount of Tetrabutylammonium hydrogensulfate is added to a known volume
of distilled water in a flask.

e The flask is agitated in a constant temperature bath (e.g., 28°C) for a sufficient time to reach
equilibrium (typically 24 hours).

» The solution is then centrifuged or filtered to remove undissolved solid.

e The concentration of Tetrabutylammonium hydrogensulfate in the clear aqueous phase is
determined using a suitable analytical method. This concentration represents the water
solubility at the specified temperature.

Density Determination (Displacement Method)

The density of a solid can be determined by measuring the volume of a liquid it displaces.

Principle: Based on Archimedes' principle, the volume of an object is equal to the volume of the
fluid it displaces when fully submerged.

Apparatus:
e Graduated cylinder
» Analytical balance

¢ Aliquid in which the solid is insoluble (e.g., a non-polar solvent for TBAHS if it doesn't
dissolve)

Procedure:

o The mass of a sample of Tetrabutylammonium hydrogensulfate is accurately measured
using an analytical balance.

o A known volume of the liquid is placed in a graduated cylinder, and the initial volume is
recorded.

o The weighed solid is carefully added to the graduated cylinder, ensuring it is fully submerged
and no air bubbles are trapped.
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e The new volume of the liquid is recorded. The difference between the final and initial
volumes gives the volume of the solid.

o The density is calculated by dividing the mass of the solid by its volume.

pH Determination

The pH of an aqueous solution of Tetrabutylammonium hydrogensulfate is a measure of its
acidity.

Principle: The pH is measured electrometrically using a pH meter, which determines the
hydrogen ion activity in the solution.

Apparatus:

pH meter with a glass electrode

Beakers

Standard buffer solutions (e.g., pH 4, 7, and 10)

Distilled water
Procedure:

o Calibration: The pH meter is calibrated using at least two standard buffer solutions that
bracket the expected pH of the sample. The electrode is rinsed with distilled water and
blotted dry between each buffer.[15]

o Sample Preparation: A solution of known concentration (e.g., 50 g/L) of
Tetrabutylammonium hydrogensulfate in distilled water is prepared.

o Measurement: The calibrated electrode is immersed in the sample solution, and the solution
is gently stirred. The pH reading is allowed to stabilize before being recorded. The
temperature of the solution should also be noted as pH is temperature-dependent.

Logical Relationship of Physical Properties and Their
Determination
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The following diagram illustrates the workflow for characterizing the physical properties of a

solid substance like Tetrabutylammonium hydrogensulfate.
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Caption: Workflow for physical property determination of TBAHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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